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Compound of Interest

Compound Name: AZ8010

Cat. No.: B15581992 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds like the FGFR inhibitor AZ8010, also known as AZ12908010,

are paramount for laboratory safety and environmental protection.[1] Since a specific Safety

Data Sheet (SDS) for AZ8010 is not readily available in public records, this guide provides a

comprehensive, step-by-step procedure for its proper disposal based on general best practices

for potent, small-molecule research chemicals.

Disclaimer: This guide is for informational purposes only and should be supplemented by the

specific guidelines and protocols established by your institution's Environmental Health and

Safety (EHS) department. Always consult with your EHS office for final instructions on chemical

waste disposal.

Understanding the Compound: AZ8010
AZ8010 is an inhibitor of the Fibroblast Growth Factor Receptor (FGFR) and is intended for

research use only. Its chemical formula is C27H34N4O3. Due to its biological activity, it should

be handled as a potentially hazardous compound.
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Property Value

Synonyms AZ 8010, AZ-8010, AZ12908010

IUPAC Name
N-(3-(3,5-dimethoxyphenethyl)-1H-pyrazol-5-

yl)-4-(1-ethylpiperidin-4-yl)benzamide

Molecular Formula C27H34N4O3

CAS Number Not Available

Step-by-Step Disposal Protocol for AZ8010
The disposal of AZ8010 must be approached with a clear understanding of its potential

hazards to ensure safety and regulatory compliance.

Step 1: Waste Identification and Segregation

Properly identifying and segregating chemical waste from the moment it is generated is the

most critical step.

Unused Product: Any unwanted or expired AZ8010, whether in solid form or in solution, must

be treated as chemical waste. Do not discard it down the drain or in the regular trash.[2][3]

Contaminated Materials: All materials that have come into contact with AZ8010 are

considered contaminated waste. This includes, but is not limited to:

Personal Protective Equipment (PPE) such as gloves and disposable lab coats.

Laboratory consumables like pipette tips, vials, and chromatography columns.

Bench paper, absorbent pads, and any materials used for cleaning up spills.

Solutions: All solutions containing AZ8010 must be collected and disposed of as liquid

chemical waste.[2]

Step 2: Use of Appropriate Waste Containers

The choice of waste container is crucial to prevent leaks, spills, and exposure.
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Liquid Waste: Collect all liquid waste containing AZ8010 in a designated, chemically

resistant container with a secure, screw-on cap.[2][3] The container should be clearly

labeled.

Solid Waste: Collect all solid waste, such as contaminated lab supplies, in a designated,

puncture-resistant container or a clearly labeled bag designed for chemical waste.[2]

Step 3: Proper Labeling of Waste Containers

Accurate and clear labeling is a regulatory requirement and essential for the safety of all

laboratory personnel and waste handlers.

All waste containers must be clearly labeled with the words "Hazardous Waste."[2]

The label must include the full chemical name: "AZ8010" or "N-(3-(3,5-

dimethoxyphenethyl)-1H-pyrazol-5-yl)-4-(1-ethylpiperidin-4-yl)benzamide". Avoid using

abbreviations or chemical formulas.

For solutions, list all components and their approximate concentrations.

Indicate the date when the waste was first added to the container.

Step 4: Safe Storage of Chemical Waste

Proper storage of waste containers prior to pickup is vital to prevent accidents.

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.[4][5]

Ensure the storage area is known to all laboratory personnel and is regularly inspected by

the EHS department.

Store hazardous liquids below eye level and in secondary containment to prevent spills.[4][5]

Keep waste containers closed at all times, except when adding waste.[3]

Step 5: Arranging for Pickup and Disposal
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Never attempt to dispose of chemical waste yourself.

Contact your institution's EHS department to schedule a pickup for the chemical waste.[2]

EHS personnel are trained in the proper handling and transportation of hazardous materials

and will ensure the waste is disposed of at a licensed facility in compliance with all federal,

state, and local regulations.[2]

Experimental Protocols: General Chemical Handling
While a specific experimental protocol for AZ8010 is not provided, the following general

procedures for handling potent research chemicals should be followed:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Ventilation: Handle solid AZ8010 and prepare solutions in a certified chemical fume hood to

minimize inhalation exposure.

Weighing: When weighing the solid compound, use a balance within a ventilated enclosure.

Spill Response: In the event of a spill, immediately alert others in the area. Follow your

institution's spill response procedures. Generally, for a small spill of a solid, carefully sweep it

up and place it in a labeled hazardous waste container. For a liquid spill, use an appropriate

absorbent material and dispose of it as hazardous waste.
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Caption: AZ8010 Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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